Cas no 63591-86-6 (1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY]-)

• Product Name: 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY]-
• CAS No: 63591-86-6
• MF: C₂₂H₁₅NO₄
• MW: 357.358805894852
• CID: 3229549
• PubChem ID: 12332724
• Update Time: 2025-10-30

1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY]- Chemical and Physical Properties

Names and Identifiers

• 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY]-
• 63591-86-6
• SCHEMBL13479816
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-diphenylacetate
• 1,3-Dioxoisoindolin-2-yl 2,2-diphenylacetate
• EN300-6520287

• Inchi： 1S/C22H15NO4/c24-20-17-13-7-8-14-18(17)21(25)23(20)27-22(26)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19H
• InChI Key： ALNBFFRFCFQCJG-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 357.10010796Da
• Monoisotopic Mass: 357.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY]-

Introduction to 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY] and Its Significance in Modern Chemical Biology

The compound with the CAS number 63591-86-6, identified as 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY], represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework, has garnered attention due to its versatile reactivity and its potential role in the development of novel therapeutic agents.

1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY] belongs to the class of isoindole derivatives, which are known for their broad spectrum of biological activities. The presence of the dione moiety and the diphenylacetyl group in its structure imparts distinct chemical properties that make it a valuable scaffold for medicinal chemistry. Specifically, the dione group can participate in various reactions such as Michael additions, cycloadditions, and oxidation processes, while the diphenylacetyl moiety contributes to electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in isoindole derivatives due to their reported bioactivities. For instance, studies have highlighted their potential as anti-inflammatory agents, antioxidants, and even as precursors to more complex pharmacophores. The structural features of 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY] make it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its ability to serve as a building block for more intricate molecules. The reactive sites within its structure allow for modifications that can fine-tune its biological activity. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step. Researchers have been exploring various synthetic pathways to modify this compound, aiming to enhance its efficacy and reduce potential side effects.

The diphenylacetyl group in particular has been studied for its ability to enhance binding affinity when incorporated into drug molecules. This is due to its ability to engage in multiple non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking interactions. Such features are often crucial for achieving high selectivity and potency in therapeutic agents.

Recent advancements in computational chemistry have also facilitated the study of 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY] by allowing researchers to predict its behavior in various biological systems. Molecular modeling techniques have been employed to understand how this compound might interact with enzymes and receptors at the molecular level. These insights are invaluable for designing experiments that can validate or refute potential therapeutic applications.

Moreover, the synthesis of derivatives of this compound has opened up new avenues for research. By introducing variations at different positions within the isoindole core or by modifying the diphenylacetyl group, scientists can generate a library of compounds with diverse properties. This approach is particularly useful in high-throughput screening (HTS) campaigns where large numbers of compounds are tested rapidly for biological activity.

The potential applications of 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[(DIPHENYLACETYL)OXY] extend beyond traditional pharmaceuticals. Its structural motif is also relevant in materials science, where isoindole derivatives have been explored for their optical and electronic properties. For example, some isoindole-based compounds exhibit fluorescence characteristics that make them suitable for use as probes or sensors.

In conclusion,1H-ISOINDOLE-1,3(2H)-DIONE, particularly when functionalized with a diphenylacetyl group (CAS no 63591-86-6), represents a promising scaffold for further biochemical investigation. Its unique structural features and reactivity make it a valuable tool for drug discovery and materials science alike. As research continues to uncover new applications for this compound and its derivatives, it will undoubtedly play an important role in advancing our understanding of chemical biology and developing novel therapeutic strategies.